Cas no 2137759-45-4 (5-bromo-2,7-dimethyl-1,2,4triazolo1,5-apyridine)

5-Bromo-2,7-dimethyl-1,2,4-triazolo[1,5-a]pyridine is a heterocyclic compound featuring a fused triazolopyridine core with bromine and methyl substituents. Its structural framework makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for developing bioactive molecules. The bromine atom at the 5-position offers a reactive site for further functionalization via cross-coupling reactions, while the methyl groups enhance stability and influence steric properties. This compound is suited for applications in medicinal chemistry, such as the design of kinase inhibitors or antimicrobial agents, due to its rigid, nitrogen-rich scaffold. High purity and well-defined reactivity ensure consistent performance in synthetic workflows.
5-bromo-2,7-dimethyl-1,2,4triazolo1,5-apyridine structure
2137759-45-4 structure
Product Name:5-bromo-2,7-dimethyl-1,2,4triazolo1,5-apyridine
CAS No:2137759-45-4
MF:C8H8BrN3
MW:226.073220252991
CID:5874772
PubChem ID:165473633
Update Time:2025-05-24

5-bromo-2,7-dimethyl-1,2,4triazolo1,5-apyridine Chemical and Physical Properties

Names and Identifiers

    • 5-bromo-2,7-dimethyl-[1,2,4]triazolo[1,5-a]pyridine
    • [1,2,4]Triazolo[1,5-a]pyridine, 5-bromo-2,7-dimethyl-
    • 5-bromo-2,7-dimethyl-1,2,4triazolo1,5-apyridine
    • EN300-1104554
    • 2137759-45-4
    • G75255
    • 5-BROMO-2,7-DIMETHYL[1,2,4]TRIAZOLO[1,5-A]PYRIDINE
    • Inchi: 1S/C8H8BrN3/c1-5-3-7(9)12-8(4-5)10-6(2)11-12/h3-4H,1-2H3
    • InChI Key: DVDTVXCJRUHLPY-UHFFFAOYSA-N
    • SMILES: C12=NC(C)=NN1C(Br)=CC(C)=C2

Computed Properties

  • Exact Mass: 224.99016g/mol
  • Monoisotopic Mass: 224.99016g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 176
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 30.2Ų

Experimental Properties

  • Density: 1.67±0.1 g/cm3(Predicted)
  • pka: 2.70±0.30(Predicted)

5-bromo-2,7-dimethyl-1,2,4triazolo1,5-apyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1104554-0.05g
5-bromo-2,7-dimethyl-[1,2,4]triazolo[1,5-a]pyridine
2137759-45-4 95%
0.05g
$174.0 2023-10-27
Enamine
EN300-1104554-0.1g
5-bromo-2,7-dimethyl-[1,2,4]triazolo[1,5-a]pyridine
2137759-45-4 95%
0.1g
$257.0 2023-10-27
Enamine
EN300-1104554-0.25g
5-bromo-2,7-dimethyl-[1,2,4]triazolo[1,5-a]pyridine
2137759-45-4 95%
0.25g
$367.0 2023-10-27
Enamine
EN300-1104554-0.5g
5-bromo-2,7-dimethyl-[1,2,4]triazolo[1,5-a]pyridine
2137759-45-4 95%
0.5g
$579.0 2023-10-27
Enamine
EN300-1104554-1.0g
5-bromo-2,7-dimethyl-[1,2,4]triazolo[1,5-a]pyridine
2137759-45-4 95%
1g
$743.0 2023-06-10
Enamine
EN300-1104554-2.5g
5-bromo-2,7-dimethyl-[1,2,4]triazolo[1,5-a]pyridine
2137759-45-4 95%
2.5g
$1454.0 2023-10-27
Enamine
EN300-1104554-5.0g
5-bromo-2,7-dimethyl-[1,2,4]triazolo[1,5-a]pyridine
2137759-45-4 95%
5g
$2152.0 2023-06-10
Enamine
EN300-1104554-10.0g
5-bromo-2,7-dimethyl-[1,2,4]triazolo[1,5-a]pyridine
2137759-45-4 95%
10g
$3191.0 2023-06-10
Enamine
EN300-1104554-1g
5-bromo-2,7-dimethyl-[1,2,4]triazolo[1,5-a]pyridine
2137759-45-4 95%
1g
$743.0 2023-10-27
Enamine
EN300-1104554-5g
5-bromo-2,7-dimethyl-[1,2,4]triazolo[1,5-a]pyridine
2137759-45-4 95%
5g
$2152.0 2023-10-27

Additional information on 5-bromo-2,7-dimethyl-1,2,4triazolo1,5-apyridine

5-Bromo-2,7-Dimethyl-1,2,4-Triazolo[1,5-a]Pyridine: A Comprehensive Overview

5-Bromo-2,7-Dimethyl-1,2,4-Triazolo[1,5-a]Pyridine, also known by its CAS number 2137759-45-4 and often abbreviated as 5-BDTP, is a heterocyclic compound with a unique chemical structure that has garnered significant attention in recent years. This compound belongs to the class of triazolopyridines, which are widely studied for their potential applications in various fields such as pharmacology and material science. The molecule consists of a pyridine ring fused with a 1,2,4-triazole ring system, with substituents at positions 2 and 7 being methyl groups and position 5 being a bromine atom. This combination of functional groups imparts distinctive chemical properties to the compound.

The synthesis of 5-Bromo-2,7-Dimethyl-1,2,4-Triazolo[1,5-a]Pyridine involves a multi-step process that typically starts with the preparation of the triazole ring system. Recent advancements in synthetic methodologies have enabled researchers to optimize the reaction conditions for higher yields and better purity. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining product quality. The bromination step is particularly critical as it introduces the bromine atom at position 5 of the triazolopyridine ring. This substitution not only enhances the compound's stability but also plays a pivotal role in its biological activity.

Antimicrobial Activity: One of the most promising applications of 5-Bromo-2,7-Dimethyl-1,2,4-Triazolo[1,5-a]Pyridine lies in its antimicrobial properties. Recent studies have demonstrated that this compound exhibits potent activity against a wide range of bacterial and fungal pathogens. For example, in vitro experiments have shown that 5-BDTP effectively inhibits the growth of methicillin-resistant Staphylococcus aureus (MRSA), a pathogen known for its resistance to conventional antibiotics. The compound's ability to disrupt bacterial cell membranes and interfere with essential metabolic pathways has been attributed to its unique chemical structure.

Anticancer Properties: Beyond its antimicrobial effects, 5-Bromo-2,7-Dimethyl-1,2,4-Triazolo[1,a]Pyridine has also shown potential as an anticancer agent. Preclinical studies have revealed that this compound can induce apoptosis in various cancer cell lines while sparing normal cells. The mechanism of action involves the modulation of key signaling pathways such as the PI3K/AKT pathway and the inhibition of tumor angiogenesis. These findings suggest that 5-BDTP could serve as a lead compound for the development of novel anticancer therapies.

Material Science Applications: In addition to its biological applications,

Recommended suppliers
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd